Cas no 1698267-51-4 ((4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol)
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol
- 1H-1,2,3-Triazole-5-methanol, 4-bromo-1-methyl-
-
- MDL: MFCD28968203
- Inchi: 1S/C4H6BrN3O/c1-8-3(2-9)4(5)6-7-8/h9H,2H2,1H3
- InChI Key: DNPSGQZGGCKCAL-UHFFFAOYSA-N
- SMILES: N1(C)C(CO)=C(Br)N=N1
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM407819-250mg |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 95%+ | 250mg |
$731 | 2023-01-09 | |
| Chemenu | CM407819-1g |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 95%+ | 1g |
$1451 | 2023-01-09 | |
| TRC | B814328-5mg |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B814328-10mg |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 10mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B814328-50mg |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 50mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-220750-0.05g |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 95% | 0.05g |
$282.0 | 2023-09-16 | |
| Enamine | EN300-220750-0.1g |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 95% | 0.1g |
$420.0 | 2023-09-16 | |
| Enamine | EN300-220750-0.25g |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 95% | 0.25g |
$601.0 | 2023-09-16 | |
| Enamine | EN300-220750-0.5g |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 95% | 0.5g |
$947.0 | 2023-09-16 | |
| Enamine | EN300-220750-1.0g |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol |
1698267-51-4 | 95% | 1g |
$0.0 | 2023-06-08 |
(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol
Comprehensive Analysis of (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol (CAS No. 1698267-51-4)
The compound (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol (CAS No. 1698267-51-4) is a highly specialized heterocyclic building block that has garnered significant attention in modern pharmaceutical research and organic synthesis. With its unique triazole core and bromine substitution, this molecule serves as a versatile intermediate for designing bioactive molecules, particularly in the development of antiviral agents and kinase inhibitors. Researchers are increasingly exploring its potential in click chemistry applications, where its functional group compatibility enables efficient modular assembly.
In the context of drug discovery, 1698267-51-4 stands out due to its balanced lipophilicity and hydrogen-bonding capacity, properties critical for optimizing drug-like molecules. The methanol moiety allows for straightforward derivatization, while the 4-bromo substitution provides a handle for cross-coupling reactions – a feature that aligns with current trends in fragment-based drug design. Recent publications highlight its utility in constructing PROTACs (Proteolysis Targeting Chimeras), a revolutionary approach in targeted protein degradation therapeutics.
The synthesis of (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol typically involves regioselective triazole formation followed by bromination, with yields optimized through modern flow chemistry techniques. Analytical characterization by NMR and HPLC-MS confirms its high purity (>98%), meeting stringent requirements for medicinal chemistry applications. Stability studies demonstrate excellent shelf life when stored under anhydrous conditions, though the hydroxyl group necessitates protection during certain multi-step syntheses.
From a green chemistry perspective, this compound exemplifies progress in atom-economical synthesis. The pharmaceutical industry particularly values its role in creating carbon-neutral synthetic routes, addressing growing concerns about environmental impact in chemical manufacturing. Computational studies using AI-assisted molecular modeling predict favorable ADME properties for derivatives, making it a promising scaffold for central nervous system drug candidates.
Ongoing research explores the compound's potential in agrochemical development, where its triazole pharmacophore shows activity against plant pathogens. The brassinolide-like structure suggests possible applications in plant growth regulation, coinciding with global interest in sustainable agriculture. Patent literature reveals innovative formulations combining this moiety with biodegradable polymers for controlled-release applications.
Quality control protocols for CAS 1698267-51-4 employ advanced techniques like chiral HPLC to ensure enantiopurity, crucial for asymmetric synthesis. The compound's crystallographic data has been resolved, providing valuable insights for structure-activity relationship studies. Thermal analysis reveals a melting point range of 89-92°C, with decomposition occurring above 210°C, information vital for process chemistry scale-up.
In material science, derivatives of (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol demonstrate intriguing photophysical properties, suggesting applications in organic electronics. The electron-withdrawing character of the bromotriazole system makes it suitable for designing n-type semiconductors, aligning with renewable energy research trends. Recent studies explore its incorporation into metal-organic frameworks (MOFs) for gas storage applications.
The commercial availability of 1698267-51-4 from specialized fine chemical suppliers has increased significantly, reflecting growing demand. Current pricing trends indicate stable supply chains, though researchers should verify certificates of analysis for batch-to-batch consistency. Proper handling requires standard laboratory safety protocols, with particular attention to the compound's hygroscopic nature during weighing procedures.
Future directions for this compound include exploration in bioconjugation chemistry for antibody-drug conjugates (ADCs) and development of PET radiotracers through isotopic labeling. The scientific community anticipates novel applications emerging as high-throughput screening technologies continue to evolve, potentially unlocking new therapeutic indications for this versatile molecular building block.
1698267-51-4 ((4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)